Cas no 24056-48-2 (4H-Pyran-2-carboxylicacid, 5-hydroxy-6-methyl-4-oxo-, ethyl ester)

• Product Name: 4H-Pyran-2-carboxylicacid, 5-hydroxy-6-methyl-4-oxo-, ethyl ester
• CAS No: 24056-48-2
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 271137
• PubChem ID: 90353
• Update Time: 2025-04-19

4H-Pyran-2-carboxylicacid, 5-hydroxy-6-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-2-carboxylicacid, 5-hydroxy-6-methyl-4-oxo-, ethyl ester
• Ethyl 5-hydroxy-6-methyl-4-oxo-4H-pyran-2-carboxylate
• ethyl 5-hydroxy-6-methyl-4-oxopyran-2-carboxylate
• EINECS 246-001-1
• DTXSID40178797
• 24056-48-2
• NS00027547

• Inchi： 1S/C9H10O5/c1-3-13-9(12)7-4-6(10)8(11)5(2)14-7/h4,11H,3H2,1-2H3
• InChI Key： LXHGALLQKKIMAZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(C(=C1C)O)=O

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 198.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.36
• Boiling Point: 362.7°C at 760 mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.542
• PSA: 72.83